5,6-dimethyl-3-[2-(4-morpholinyl)ethyl]-7-(1,3-thiazol-2-yl)-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-imine

• Molecular Formula: C17H22N6OS
• Molecular Weight: 358.5 g/mol
• IUPAC Name: 5,6-dimethyl-3-(2-morpholin-4-ylethyl)-7-(1,3-thiazol-2-yl)pyrrolo[2,3-d]pyrimidin-4-imine
• InChI: InChI=1S/C17H22N6OS/c1-12-13(2)23(17-19-3-10-25-17)16-14(12)15(18)22(11-20-16)5-4-21-6-8-24-9-7-21/h3,10-11,18H,4-9H2,1-2H3
• InChI Key: OUQJKLBOEOLJIE-UHFFFAOYSA-N
• SMILES: CC1=C(N(C2=C1C(=N)N(C=N2)CCN3CCOCC3)C4=NC=CS4)C

Description

5,6-dimethyl-3-[2-(4-morpholinyl)ethyl]-7-(1,3-thiazol-2-yl)-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-imine is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5,6-dimethyl-3-[2-(4-morpholinyl)ethyl]-7-(1,3-thiazol-2-yl)-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-imine involves the inhibition of the PI3K/AKT/mTOR signaling pathway. This pathway plays a crucial role in cell growth, proliferation, and survival. By inhibiting this pathway, this compound can prevent the growth and proliferation of cancer cells.
Biochemical and physiological effects:
5,6-dimethyl-3-[2-(4-morpholinyl)ethyl]-7-(1,3-thiazol-2-yl)-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-imine has been shown to have several biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells. In addition, this compound has also been shown to have neuroprotective effects, which make it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5,6-dimethyl-3-[2-(4-morpholinyl)ethyl]-7-(1,3-thiazol-2-yl)-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-imine in lab experiments is its ability to inhibit the growth and proliferation of cancer cells. This makes it a valuable compound for studying the mechanisms of cancer growth and development. However, one of the limitations of using this compound is its potential toxicity, which can affect the results of lab experiments.

Future Directions

There are several future directions for the study of 5,6-dimethyl-3-[2-(4-morpholinyl)ethyl]-7-(1,3-thiazol-2-yl)-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-imine. One direction is to study its potential application in the treatment of other neurological disorders such as Huntington's disease and multiple sclerosis. Another direction is to study its potential application in combination with other anti-cancer drugs to enhance its efficacy. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for maximum efficacy and minimal toxicity.
In conclusion, 5,6-dimethyl-3-[2-(4-morpholinyl)ethyl]-7-(1,3-thiazol-2-yl)-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-imine is a compound that has potential applications in various fields. Its ability to inhibit the growth and proliferation of cancer cells and its neuroprotective effects make it a promising candidate for the treatment of cancer and neurological disorders. However, further studies are needed to determine its optimal dosage and administration and to explore its potential applications in combination with other drugs.

Synthesis Methods

The synthesis of 5,6-dimethyl-3-[2-(4-morpholinyl)ethyl]-7-(1,3-thiazol-2-yl)-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-imine involves several steps. The first step involves the reaction of 2-amino-4,5-dimethylthiazole with 2-bromo-1-(4-morpholinyl)ethanone to form 2-(4-morpholinyl)ethyl-4,5-dimethylthiazol-3(2H)-one. The second step involves the reaction of 2-(4-morpholinyl)ethyl-4,5-dimethylthiazol-3(2H)-one with 4,5-dimethyl-1,2-phenylenediamine to form 5,6-dimethyl-3-[2-(4-morpholinyl)ethyl]-7-(1,3-thiazol-2-yl)-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-imine.

Scientific Research Applications

5,6-dimethyl-3-[2-(4-morpholinyl)ethyl]-7-(1,3-thiazol-2-yl)-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-imine has been studied for its potential application in various fields. In the field of medicine, this compound has been shown to have anti-cancer properties. It has been found to inhibit the growth of cancer cells by targeting the PI3K/AKT/mTOR signaling pathway. In addition, this compound has also been studied for its potential application in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.